Cas no 4877-81-0 (9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione)

9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione structure
4877-81-0 structure
Product name:9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
CAS No:4877-81-0
MF:C20H18O6
MW:354.353326320648
CID:2667066
PubChem ID:546339

9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione Chemical and Physical Properties

Names and Identifiers

    • 8-Ethyl-7,8,9,10-tetrahydro-1,6,8,11-tetrahydroxy-5,12-naphthacenedione
    • 9-ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
    • 10-Desoxy-OE>/=-rhodomycinon
    • KBFNMWTXAVESNN-UHFFFAOYSA-N
    • 9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
    • Inchi: 1S/C20H18O6/c1-2-20(26)7-6-9-11(8-20)18(24)14-15(16(9)22)19(25)13-10(17(14)23)4-3-5-12(13)21/h3-5,21-22,24,26H,2,6-8H2,1H3
    • InChI Key: KBFNMWTXAVESNN-UHFFFAOYSA-N
    • SMILES: OC1(CC)CC2C(=C3C(C4C=CC=C(C=4C(C3=C(C=2CC1)O)=O)O)=O)O

Computed Properties

  • Exact Mass: 354.11033829g/mol
  • Monoisotopic Mass: 354.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115
  • XLogP3: 3.7

9-Ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione Related Literature

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